1H-Benzimidazole-2-acetonitrile,alpha-(hydroxyimino)-(9CI)

• IUPAC Name: 2-(1H-benzimidazol-2-yl)-2-hydroxyiminoacetonitrile
• InChI: InChI=1S/C9H6N4O/c10-5-8(13-14)9-11-6-3-1-2-4-7(6)12-9/h1-4,14H,(H,11,12)
• InChI Key: ISXHVGIAEHZKKT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C(=NO)C#N
• Molecular Formula: C9H6N4O
• Molecular Weight: 186.17 g/mol

Description

1H-Benzimidazole-2-acetonitrile,alpha-(hydroxyimino)-(9CI) is a heterocyclic compound that features a benzimidazole ring fused with a hydroxyimino-acetonitrile group. Benzimidazole derivatives are known for their wide range of biological activities, including antimicrobial, antiviral, and anticancer properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1H-Benzimidazole-2-acetonitrile,alpha-(hydroxyimino)-(9CI) typically involves the reaction of 1,2-phenylenediamine with an appropriate aldehyde under acidic conditions to form the benzimidazole core.

Industrial Production Methods

Industrial production methods for this compound often involve optimizing the reaction conditions to maximize yield and purity. This includes controlling the temperature, pH, and reaction time, as well as using catalysts to enhance the reaction rate .

Chemical Reactions Analysis

Types of Reactions

1H-Benzimidazole-2-acetonitrile,alpha-(hydroxyimino)-(9CI) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the hydroxyimino group to an amine.

Substitution: Nucleophilic substitution reactions can introduce different functional groups onto the benzimidazole ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles such as amines and thiols. Reaction conditions typically involve controlled temperatures and the use of solvents like ethanol or dimethyl sulfoxide .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield benzimidazole oxides, while reduction can produce benzimidazole amines .

Scientific Research Applications

1H-Benzimidazole-2-acetonitrile,alpha-(hydroxyimino)-(9CI) has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential antimicrobial and antiviral properties.

Medicine: Explored as a potential anticancer agent due to its ability to inhibit certain enzymes and pathways involved in cancer cell proliferation.

Industry: Utilized in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 1H-Benzimidazole-2-acetonitrile,alpha-(hydroxyimino)-(9CI) involves its interaction with molecular targets such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site, thereby blocking the substrate from accessing the enzyme. This inhibition can disrupt various cellular processes, leading to the desired therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

Benzimidazole: The parent compound, known for its broad range of biological activities.

2-Phenylbenzimidazole: A derivative with enhanced anticancer properties.

Benzimidazole-2-thione: Known for its antimicrobial and antioxidant activities.

Uniqueness

1H-Benzimidazole-2-acetonitrile,alpha-(hydroxyimino)-(9CI) is unique due to its specific combination of the benzimidazole ring and the hydroxyimino-acetonitrile group. This structure imparts distinct chemical and biological properties, making it a valuable compound for various applications .

Synthesis routes and methods

Procedure details

To an ice-cooled stirred solution of 10 g of 2-benzimidazolylacetonitrile (63.6 mmol, 1 eq) in 50 ml of glacial acetic acid is added dropwise a solution of 4.83 g of sodium nitrite (70 mmol, 1.1 eq) dissolved in a minimum amount of water (10 mL). When the addition is completed, the reaction mixture is allowed to stir at room temperature for 1 h. The precipitate formed in the course of the reaction is filtered and washed with 2×20 ml of cold water and 2×30 ml of diethylether to provide 11.8 g of the product as light yellow solid.